Antimicrobial Activity Against MRSA and M. intracellulare
Mono- and diacetylenic alcohols and glycols synthesized from 2,5-dimethyltetrahydrothiopyran-4-one via the Favorskii reaction were screened for antibacterial, antifungal, and antileishmanial activities . Among the derivatives tested, compound 6 demonstrated the most potent activity: IC₅₀ = 1.38 µg/mL against Staphylococcus aureus and IC₅₀ = 1.14 µg/mL against methicillin-resistant S. aureus (MRSA). By comparison, compounds 1 and 7 from the same series showed substantially weaker activity against S. aureus (IC₅₀ = 10.05 and 10.28 µg/mL, respectively) and MRSA (IC₅₀ = 18.2 and 12.85 µg/mL). Only compound 6 exhibited meaningful activity against Mycobacterium intracellulare with an IC₅₀ of 2.54 µg/mL . This within-series variation demonstrates that the 2,5-dimethyltetrahydrothiopyran-4-one scaffold, when elaborated with specific acetylenic substitution, can yield derivatives with single-digit µg/mL potency against clinically relevant drug-resistant pathogens.
| Evidence Dimension | Antimicrobial IC₅₀ (µg/mL) |
|---|---|
| Target Compound Data | Compound 6 (acetylenic derivative): S. aureus IC₅₀ = 1.38 µg/mL; MRSA IC₅₀ = 1.14 µg/mL; M. intracellulare IC₅₀ = 2.54 µg/mL |
| Comparator Or Baseline | Compound 1: S. aureus IC₅₀ = 10.05 µg/mL, MRSA IC₅₀ = 18.2 µg/mL; Compound 7: S. aureus IC₅₀ = 10.28 µg/mL, MRSA IC₅₀ = 12.85 µg/mL |
| Quantified Difference | Compound 6 is approximately 7.3-fold more potent than compound 1 against S. aureus and 16-fold more potent against MRSA |
| Conditions | In vitro antimicrobial screening; Favorskii-derived mono- and diacetylenic alcohols and glycols of the tetrahydrothiopyran series; stereochemistry established by ¹H and ¹³C NMR and mass spectrometry |
Why This Matters
The >10-fold potency differential between derivatives sharing the same parent scaffold indicates that the 2,5-dimethyltetrahydrothiopyran-4-one core, when appropriately functionalized, can access potent anti-infective chemical space not achievable with the unmodified scaffold or with pyranone-based analogs.
